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Compound of Interest

Compound Name: Indopine

Cat. No.: B1594909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While Indopine is a recognized chemical compound classified as an analgesic and

sedative-hypnotic agent, detailed public-domain research, including preclinical and clinical data

on its specific analgesic properties, is not extensively available. This guide, therefore,

synthesizes information on its chemical nature and extrapolates potential mechanisms and

experimental protocols based on the well-established pharmacology of its core structural

motifs: the indole and piperidine moieties. This document is intended to serve as a foundational

resource for researchers initiating investigations into Indopine or similar chemical entities.

Introduction to Indopine
Indopine, with the chemical name 3-(2-(1-phenethyl-4-piperidyl)ethyl)indole, is a chemical

entity registered under CAS number 3569-26-4.[1][2][3][4] Its classification by the National

Cancer Institute (NCI) Thesaurus as both an "Analgesic Agent" and a "Sedative and Hypnotic"

agent suggests that its pharmacological profile has been considered for pain management and

sedation.[3]

The molecular structure of Indopine combines an indole nucleus with a piperidine ring, both of

which are common pharmacophores in neuropharmacology, particularly in the development of

analgesics.[5][6]
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A summary of the known chemical and physical properties of Indopine is presented in Table 1.

Property Value Reference

CAS Number 3569-26-4 [1][2][3][4]

Molecular Formula C23H28N2 [1][2][3]

Molecular Weight 332.48 g/mol [1][3]

IUPAC Name
3-(2-(1-phenethyl-4-

piperidyl)ethyl)-1H-indole
[2]

Synonyms Indopine [INN], Indopinum [1]

Appearance Solid powder (predicted) [2]

Boiling Point 501.3°C at 760 mmHg [1]

Density 1.084 g/cm³ [1]

Postulated Mechanism of Analgesic Action
Given the absence of specific mechanistic studies on Indopine, a plausible mechanism of

action can be hypothesized based on its structural components. The piperidine moiety is a core

feature of many potent synthetic opioids, such as fentanyl and its analogs.[7][8][9] These

compounds typically exert their analgesic effects by acting as agonists at opioid receptors,

particularly the mu-opioid receptor (MOR).[10][11][12]

The indole nucleus is also found in a variety of biologically active compounds, including

naturally occurring alkaloids with analgesic properties.[13][14][15][16]

Therefore, it is highly probable that Indopine functions as an opioid receptor agonist. The

binding of Indopine to opioid receptors, likely the mu-opioid receptor, would initiate a signaling

cascade that ultimately leads to a reduction in the perception of pain.

Hypothetical Signaling Pathway
A potential signaling pathway for Indopine, assuming it acts as a mu-opioid receptor agonist, is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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